Cas no 1566161-52-1 (2-(hydroxymethyl)bicyclo[2.2.1]heptane-2-carbonitrile)

• Product Name: 2-(hydroxymethyl)bicyclo[2.2.1]heptane-2-carbonitrile
• CAS No: 1566161-52-1
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5895164
• PubChem ID: 104175339
• Update Time: 2025-10-30

2-(hydroxymethyl)bicyclo[2.2.1]heptane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxymethyl)bicyclo[2.2.1]heptane-2-carbonitrile
• Bicyclo[2.2.1]heptane-2-carbonitrile, 2-(hydroxymethyl)-
• 1566161-52-1
• EN300-6795237

• Inchi： 1S/C9H13NO/c10-5-9(6-11)4-7-1-2-8(9)3-7/h7-8,11H,1-4,6H2
• InChI Key： WUXROESQZPLWLY-UHFFFAOYSA-N
• SMILES： C12CC(CC1)CC2(CO)C#N

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 296.8±13.0 °C(Predicted)
• pka: 15.05±0.10(Predicted)

Additional information on 2-(hydroxymethyl)bicyclo[2.2.1]heptane-2-carbonitrile

Professional Introduction to 2-(hydroxymethyl)bicyclo[2.2.1]heptane-2-carbonitrile (CAS No. 1566161-52-1)

2-(hydroxymethyl)bicyclo[2.2.1]heptane-2-carbonitrile, with the chemical formula C₈H₉N, is a highly intriguing compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This bicyclic nitrile derivative exhibits a unique structural framework, characterized by a fused three-membered ring system connected to a five-membered ring, which imparts distinct chemical properties and reactivity patterns. The presence of both a hydroxymethyl (-CH₂OH) group and a cyano (-CN) functional group makes this molecule a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The compound’s molecular structure, featuring a bicyclo[2.2.1]heptane core, is reminiscent of natural products such as abietic acid and its derivatives, which are known for their biological activities. This structural motif has been extensively explored in medicinal chemistry due to its potential to mimic the conformational flexibility of biologically relevant scaffolds. The hydroxymethyl substituent at the 2-position introduces hydrophilicity, enhancing solubility in polar solvents and facilitating interactions with biological targets, while the cyano group provides a site for further functionalization via nucleophilic addition or transition-metal-catalyzed reactions.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds with bicyclic structures due to their demonstrated efficacy in modulating various biological pathways. For instance, derivatives of bicyclo[2.2.1]heptane have been investigated for their potential applications in treating neurological disorders, cardiovascular diseases, and inflammation-related conditions. The cyano functionality, in particular, has been recognized as a key pharmacophore in drug design, often contributing to binding affinity and metabolic stability.

Recent studies have highlighted the utility of 2-(hydroxymethyl)bicyclo[2.2.1]heptane-2-carbonitrile as a precursor in the synthesis of novel therapeutic agents. Researchers have leveraged its reactivity to develop inhibitors targeting enzymes involved in cancer metabolism and infectious diseases. For example, modifications of the hydroxymethyl group have been employed to enhance binding interactions with protein kinases, while the cyano moiety has been incorporated into peptidomimetics designed to disrupt bacterial biofilm formation.

The compound’s versatility extends to its role as a building block in polymer chemistry and material science. The rigid bicyclic framework provides steric hindrance that can influence polymer properties such as thermal stability and mechanical strength. Additionally, the presence of both polar and electrophilic sites allows for controlled crosslinking reactions, making it valuable in the development of advanced materials with tailored functionalities.

From an industrial perspective, the synthesis of 2-(hydroxymethyl)bicyclo[2.2.1]heptane-2-carbonitrile presents both challenges and opportunities. While existing synthetic routes have been optimized for laboratory-scale production, scaling up these processes requires careful consideration of reaction kinetics and yield optimization. Advances in catalytic methods have enabled more efficient transformations, reducing reliance on hazardous reagents and improving sustainability.

The compound’s potential applications also extend to agrochemicals, where structurally similar molecules have been explored as herbicides and fungicides due to their ability to interfere with plant growth regulators or microbial metabolic pathways. The cyano group’s reactivity allows for modifications that fine-tune selectivity and environmental compatibility.

In conclusion,2-(hydroxymethyl)bicyclo[2.2.1]heptane-2-carbonitrile (CAS No. 1566161-52-1) represents a fascinating molecular entity with broad utility across multiple scientific disciplines. Its unique structural features make it an invaluable asset in drug discovery programs, material science initiatives, and industrial chemical processes alike.